Cas no 2171464-80-3 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-carbonylazepane-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-carbonylazepane-2-carboxylic acid
• CAS No: 2171464-80-3
• MF: C₂₅H₂₄N₄O₆
• MW: 476.481266021729
• CID: 6570927
• PubChem ID: 165540987
• Update Time: 2025-11-05

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-carbonylazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-carbonylazepane-2-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazole-3-carbonyl]azepane-2-carboxylic acid
• 2171464-80-3
• EN300-1509509

• Inchi： 1S/C25H24N4O6/c30-23(29-13-7-1-2-12-20(29)24(31)32)21-22(28-35-27-21)26-25(33)34-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19-20H,1-2,7,12-14H2,(H,31,32)(H,26,28,33)
• InChI Key： HMXRMUYILGWTOG-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(N2CCCCCC2C(=O)O)=O)=NON=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.16958450g/mol
• Monoisotopic Mass: 476.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 135Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-carbonylazepane-2-carboxylic acid

Comprehensive Analysis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-carbonylazepane-2-carboxylic acid (CAS No. 2171464-80-3)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-carbonylazepane-2-carboxylic acid (CAS No. 2171464-80-3) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 1,2,5-oxadiazole ring, makes it a valuable intermediate in peptide synthesis and drug discovery. Researchers are increasingly interested in this compound due to its unique properties, which align with current trends in targeted drug delivery and bioconjugation techniques.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged, driven by advancements in solid-phase peptide synthesis (SPPS). The 1,2,5-oxadiazole moiety, also known as a furazan ring, is particularly noteworthy for its electron-deficient nature, which enhances reactivity in click chemistry applications. This compound’s versatility makes it a subject of interest in proteomics and chemical biology, where precise molecular modifications are critical.

One of the most searched questions in this domain is: "What are the applications of Fmoc-protected compounds in modern drug development?" The answer lies in their role as building blocks for peptide-based therapeutics, which are gaining traction due to their high specificity and low toxicity. The azepane-2-carboxylic acid segment of this compound further contributes to its utility, as it is a scaffold found in many bioactive molecules, including enzyme inhibitors and receptor modulators.

From an SEO perspective, keywords like "CAS 2171464-80-3 supplier", "Fmoc-oxadiazole derivatives", and "peptide synthesis intermediates" are highly relevant. These terms reflect the growing commercial and academic interest in such compounds. Additionally, the compound’s potential in biomarker discovery and diagnostic imaging aligns with the rising focus on precision medicine, a hot topic in healthcare innovation.

Another frequently asked question is: "How does the 1,2,5-oxadiazole ring influence the stability of peptide conjugates?" Studies suggest that this heterocycle improves metabolic stability and resistance to enzymatic degradation, making it ideal for pro-drug design. The Fmoc group, on the other hand, ensures compatibility with standard SPPS protocols, simplifying laboratory workflows.

In summary, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-carbonylazepane-2-carboxylic acid represents a convergence of cutting-edge chemical design and practical applications. Its relevance to drug discovery, bioconjugation, and material science ensures its continued prominence in scientific literature and industrial pipelines. As research progresses, this compound is poised to play a pivotal role in addressing challenges in therapeutic development and molecular engineering.